Cas no 1214347-60-0 (2-(difluoromethoxy)-4-fluorobenzoic acid)
2-(difluoromethoxy)-4-fluorobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Difluoromethoxy-2-fluorobenzoic acid
- 4-(Difluoromethoxy)-2-fluorobenzoicacid
- 2-(difluoromethoxy)-4-fluorobenzoic acid
- Benzoic acid, 2-(difluoromethoxy)-4-fluoro-
- 4-Difluoromethoxy-2-fluorobenzoicacid,97%
- Z1269193495
- 1214347-60-0
- AKOS033284617
- AT39159
- DTXSID101263234
- EN300-100874
- RCPCZEHIEZGLER-UHFFFAOYSA-N
- SCHEMBL20231752
-
- MDL: MFCD09832367
- Inchi: 1S/C8H5F3O3/c9-4-1-2-5(7(12)13)6(3-4)14-8(10)11/h1-3,8H,(H,12,13)
- InChI Key: RCPCZEHIEZGLER-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=C(F)C=C1OC(F)F
Computed Properties
- Exact Mass: 206.01907850g/mol
- Monoisotopic Mass: 206.01907850g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Color/Form: No data available
- Density: 1.5±0.1 g/cm3
- Melting Point: NA
- Boiling Point: 252.8±35.0 °C at 760 mmHg
- Flash Point: 106.7±25.9 °C
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
2-(difluoromethoxy)-4-fluorobenzoic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(difluoromethoxy)-4-fluorobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013001454-250mg |
4-Difluoromethoxy-2-fluorobenzoic acid |
1214347-60-0 | 97% | 250mg |
$484.80 | 2023-09-04 | |
| Alichem | A013001454-500mg |
4-Difluoromethoxy-2-fluorobenzoic acid |
1214347-60-0 | 97% | 500mg |
$806.85 | 2023-09-04 | |
| Alichem | A013001454-1g |
4-Difluoromethoxy-2-fluorobenzoic acid |
1214347-60-0 | 97% | 1g |
$1445.30 | 2023-09-04 | |
| TRC | D131945-10mg |
2-(difluoromethoxy)-4-fluorobenzoic acid |
1214347-60-0 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D131945-50mg |
2-(difluoromethoxy)-4-fluorobenzoic acid |
1214347-60-0 | 50mg |
$ 185.00 | 2022-06-05 | ||
| TRC | D131945-100mg |
2-(difluoromethoxy)-4-fluorobenzoic acid |
1214347-60-0 | 100mg |
$ 295.00 | 2022-06-05 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-GP162-50mg |
4-Difluoromethoxy-2-fluorobenzoic acid |
1214347-60-0 | 97% | 50mg |
¥218.0 | 2022-02-28 | |
| Chemenu | CM315931-250mg |
4-(Difluoromethoxy)-2-fluorobenzoic acid |
1214347-60-0 | 95% | 250mg |
$94 | 2023-02-03 | |
| eNovation Chemicals LLC | D772977-250mg |
4-(Difluoromethoxy)-2-fluorobenzoic acid |
1214347-60-0 | 97% | 250mg |
$250 | 2024-06-06 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H32600-1g |
4-Difluoromethoxy-2-fluorobenzoic acid, 97% |
1214347-60-0 | 97% | 1g |
¥6494.00 | 2023-03-01 |
2-(difluoromethoxy)-4-fluorobenzoic acid Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
Additional information on 2-(difluoromethoxy)-4-fluorobenzoic acid
Professional Introduction to 2-(difluoromethoxy)-4-fluorobenzoic Acid (CAS No. 1214347-60-0)
2-(difluoromethoxy)-4-fluorobenzoic acid, identified by its Chemical Abstracts Service (CAS) number 1214347-60-0, is a fluorinated benzoic acid derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by the presence of both difluoromethoxy and fluoro substituents on its aromatic ring, exhibits unique structural and electronic properties that make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.
The structural motif of 2-(difluoromethoxy)-4-fluorobenzoic acid incorporates two fluorine atoms at the 4-position and 3-position (relative to the carboxylic acid group), combined with a difluoromethoxy group at the 2-position. This specific arrangement imparts enhanced lipophilicity and metabolic stability, which are critical factors in drug design. The fluorine atoms, known for their ability to modulate biological activity through electronic and steric effects, contribute to the compound's binding affinity and selectivity when interacting with biological targets.
In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their potential advantages over traditional non-fluorinated analogs. The introduction of fluorine atoms can lead to improved pharmacokinetic profiles, including prolonged half-life, reduced susceptibility to metabolic degradation, and enhanced membrane permeability. These attributes have made fluorinated benzoic acids, such as 2-(difluoromethoxy)-4-fluorobenzoic acid, valuable scaffolds for drug discovery efforts.
One of the most compelling aspects of 2-(difluoromethoxy)-4-fluorobenzoic acid is its versatility in serving as a precursor or intermediate in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in generating potent kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The difluoromethoxy group, in particular, has been shown to enhance binding interactions with protein targets by improving hydrophobic interactions and reducing solvation effects.
Recent advancements in computational chemistry have further highlighted the potential of 2-(difluoromethoxy)-4-fluorobenzoic acid. Molecular modeling studies indicate that the presence of fluorine atoms optimizes the compound's binding affinity to enzymes such as cyclooxygenases (COX) and proteases. These enzymes are often implicated in pathological conditions like pain and inflammation, making them attractive therapeutic targets. By fine-tuning the substitution pattern on the benzoic acid core, researchers can fine-harmonize the pharmacological properties of derivatives like 2-(difluoromethoxy)-4-fluorobenzoic acid to achieve higher efficacy and selectivity.
The synthesis of 2-(difluoromethoxy)-4-fluorobenzoic acid typically involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, have been employed to introduce the fluorine and methoxy groups efficiently. These synthetic strategies not only ensure high yields but also minimize unwanted side products, making 2-(difluoromethoxy)-4-fluorobenzoic acid a reliable building block for medicinal chemists.
From a medicinal chemistry perspective, 2-(difluoromethoxy)-4-fluorobenzoic acid exemplifies how structural modifications can significantly influence biological activity. The combination of electron-withdrawing fluoro groups and electron-donating methoxy groups creates a delicate balance that enhances interactions with biological receptors. This balance has been exploited in designing molecules with improved pharmacological profiles, including reduced toxicity and increased target specificity.
The growing interest in fluorinated compounds has also spurred innovation in analytical techniques for their characterization. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are commonly employed to elucidate the structure of 2-(difluoromethoxy)-4-fluorobenzoic acid and its derivatives. These techniques provide critical insights into stereochemistry, conformational preferences, and intermolecular interactions, which are essential for optimizing drug candidates.
In conclusion,2-(difluoromethoxy)-4-fluorobenzoic acid (CAS No. 1214347-60-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile applications. Its role as a key intermediate in drug development underscores its importance in modern medicinal biology. As research continues to uncover new therapeutic opportunities,2-(difluoromethoxy)-4-fluorobenzoic acid is poised to remain at the forefront of innovation in drug discovery efforts worldwide.
1214347-60-0 (2-(difluoromethoxy)-4-fluorobenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)